5-Amino-1-benzyl-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 5-amino-1-benzyltriazole-4-carboxamide
• InChI: InChI=1S/C10H11N5O/c11-9-8(10(12)16)13-14-15(9)6-7-4-2-1-3-5-7/h1-5H,6,11H2,(H2,12,16)
• InChI Key: SPSJTSUTONSWEX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C(=C(N=N2)C(=O)N)N
• Molecular Formula: C10H11N5O
• DSSTOX Substance ID: DTXSID40279955
• Molecular Weight: 217.23 g/mol
• CAS RN: 4342-08-9

Description

5-Amino-1-benzyl-1H-1,2,3-triazole-4-carboxamide is a compound with the molecular formula C10H11N5O. It is also known as 1H-[1,2,3]Triazole-4-carboxamide, 5-amino-1-(phenylmethyl)-.

Molecular Structure Analysis

The molecular structure of 5-Amino-1-benzyl-1H-1,2,3-triazole-4-carboxamide can be viewed using Java or Javascript. The refinement of the 5-amino-1-(carbamoylmethyl)-1H-1,2,3-triazole-4-carboxamide scaffold has been detailed in various studies.

Chemical Reactions Analysis

The 5-Amino-1-benzyl-1H-1,2,3-triazole-4-carboxamide compound has been used in various chemical reactions. For instance, it has been used as a ligand to stabilize Cu (I) towards disproportionation and oxidation, thus enhancing its catalytic effect in the azide-acetylene cycloaddition.

Physical And Chemical Properties Analysis

5-Amino-1-benzyl-1H-1,2,3-triazole-4-carboxamide has a molecular weight of 217.23 g/mol. More detailed physical and chemical properties are not available in the search results.

Scientific Research Applications

Antimycobacterial Applications

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Antiproliferative Effects

1,2,3-Triazoles, including those with a benzyl group, have been studied for their antiproliferative effects. .

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Safety And Hazards

There are potential safety issues with 5-Amino-1-benzyl-1H-1,2,3-triazole-4-carboxamide. It has been found to have moderate inhibition of the hERG potassium channel, a potential cause of cardiac arrhythmia, and there is potential for the in vivo release of 3-methoxy aniline, which is known to be a potent mutagen and carcinogen.

Synthesis routes and methods

Procedure details

In a separate reactor, DMSO (17.6 g, 16.0 ml) was charged followed by, 32% aqueous NaOH (7.86 g, 5.82 ml, 62.9 mmol, Eq: 1.0) and water (5.00 g, 5.00 ml). A solution of 2-cyanoacetamide (7.93 g, 94.3 mmol, Eq: 1.50) in DMSO (17.6 g, 16.0 ml) was added dropwise over 15 min at 25° C. The previously prepared benzyl azide solution was added dropwise over 4 h at 25° C. The reaction was stirred overnight at 25° C. and water (120 g, 120 ml) was added dropwise over 30 min at 25° C. (exothermic). The resulting suspension was cooled over 30 min to 0° C., stirred at 0° C. for 30 min and filtered. The filter cake was washed with water (40.0 g, 40.0 ml) and was dried at 50° C./5 mbar to give 12.6 g of the title compound.